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Compound of Interest

Compound Name: 3-Ethenylcyclohexan-1-amine

Cat. No.: B13077262

Get Quote

Technical Guide: 3-Ethenylcyclohexan-1-amine
Executive Summary
3-Ethenylcyclohexan-1-amine (CAS 1391328-84-9) is a high-value bifunctional aliphatic

building block used primarily in fragment-based drug discovery (FBDD) and advanced polymer

material synthesis. Characterized by a saturated cyclohexane core decorated with a primary

amine and a reactive vinyl handle, it serves as a critical scaffold for synthesizing

conformationally restricted pharmacophores.

This guide provides a technical deep-dive into its structural properties, synthetic accessibility,

and application protocols, designed for researchers requiring high-fidelity data for medicinal

chemistry and materials science workflows.

Chemical Identity & Structural Analysis[1][2][3][4][5]
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Property Specification

IUPAC Name 3-Ethenylcyclohexan-1-amine

Common Synonyms
3-Vinylcyclohexylamine; (3-

Vinylcyclohexyl)amine

CAS Number 1391328-84-9

Molecular Formula C₈H₁₅N

Molecular Weight 125.21 g/mol

SMILES NC1CCCC(C=C)C1

InChI Key YUFHIVZCQWFSIJ-UHFFFAOYSA-N

Structural Topology
The molecule features a 1,3-disubstitution pattern on a cyclohexane ring. This geometry

introduces stereochemical complexity (cis/trans isomerism), which significantly influences the

spatial orientation of the amine relative to the vinyl group—a critical factor in enzyme binding

pockets.

Synthesis & Manufacturing Methodologies
Primary Synthetic Route: Reductive Amination
The most robust industrial route avoids direct hydrogenation of aromatic precursors (which

would reduce the vinyl group) and instead utilizes 3-vinylcyclohexanone as the key

intermediate. This pathway preserves the olefinic unsaturation while installing the amine.

Reaction Scheme
Precursor Formation: 3-Vinylcyclohexanone is condensed with ammonia or a benzylamine

equivalent to form an imine/enamine intermediate.

Selective Reduction: The imine is reduced using a hydride donor that is chemoselective for

C=N over C=C bonds (e.g., Sodium triacetoxyborohydride or Sodium cyanoborohydride).
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Figure 2: Chemoselective Reductive Amination Pathway

Start: 3-Vinylcyclohexanone

Step 1: Imine Formation
(NH3 / MeOH / Ti(OiPr)4)

Intermediate: 3-Vinylcyclohexan-imine

Step 2: Chemoselective Reduction
(NaBH3CN or NaBH(OAc)3)

Preserves Vinyl Group

Product: 3-Ethenylcyclohexan-1-amine

Click to download full resolution via product page

Stereochemical Control
The reduction of the imine typically yields a mixture of cis and trans diastereomers (typically 1:1

to 3:1 depending on the steric bulk of the reducing agent).

Thermodynamic Product: Trans-isomer (equatorial/equatorial).

Kinetic Product: Cis-isomer (axial/equatorial).

Separation: Isomers can be separated via preparative HPLC or by crystallization of

diastereomeric salts (e.g., using Tartaric acid).

Applications in Drug Development[8][9]
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Bifunctional Scaffold Utility
3-Ethenylcyclohexan-1-amine is classified as a "privileged structure" in medicinal chemistry

due to its ability to participate in orthogonal reaction pathways.

Functional Group Reaction Type
Application in Library
Synthesis

Primary Amine (-NH₂)
Amide Coupling, Reductive

Amination, Sulfonylation

Anchoring the scaffold to the

core pharmacophore (e.g.,

kinase hinge binder).

Vinyl Group (-CH=CH₂)
Olefin Metathesis, thiol-ene

"Click", Heck Reaction

Late-stage functionalization to

introduce diversity elements or

macrocyclization.

Case Study: Macrocyclic Kinase Inhibitors
In the design of next-generation kinase inhibitors, the vinyl group allows for Ring-Closing

Metathesis (RCM).

The amine is coupled to a heteroaromatic core.

A second olefin-containing chain is attached to the core.

Grubbs' catalyst is used to cyclize the two alkenes, locking the cyclohexane ring into a rigid

conformation that reduces the entropic penalty of binding.

Handling & Safety Protocol (E-E-A-T)
Hazard Classification: Corrosive (Skin Corr. 1B), Acute Toxicity (Oral).

Standard Operating Procedure (SOP)
Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). The vinyl group is

susceptible to slow polymerization or oxidation if exposed to air/light for extended periods.

Handling: All transfers must occur in a fume hood. Use butyl rubber gloves; nitrile gloves

may offer insufficient protection against aliphatic amines for prolonged contact.
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Quenching Spills: Neutralize with dilute acetic acid or sodium bisulfate solution before

absorbing with vermiculite.

Self-Validating Purity Check
Before using this reagent in critical steps, verify integrity via 1H NMR:

Diagnostic Signal: Look for the vinyl protons.

Terminal =CH₂: Multiplet ~4.9–5.1 ppm.

Internal -CH=: Multiplet ~5.7–5.9 ppm.

Degradation Check: Disappearance of vinyl signals or broadening indicates polymerization.

Appearance of aldehyde peaks (~9.5 ppm) indicates oxidative cleavage (ozonolysis-like

degradation from ambient ozone).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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